Cas no 132951-90-7 (5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde)

• Product Name: 5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde
• CAS No: 132951-90-7
• MF: C₂₈H₄₀O₆
• MW: 472.613609313965
• CID: 837410
• PubChem ID: 454457
• Update Time: 2025-04-19

5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde
• Macrocarpal A
• 5-[(1R)-1-((11S,7R)-7-Hydroxy-3,3,7,11-tetramethyltricyclo[6.3.0.0]undec-11-yl)-3-methylbutyl]...
• 5-[(1R)-1-[(1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• 5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-
• [ "" ]
• (1aR,4aβ,7aα,7bβ)-Decahydro-1,1,4,7-tetramethyl-7α-[(R)-2,4,6-trihydroxy-3,5-diformyl-α-(2-methylpropyl)benzyl]-1H-cycloprop[e]azulen-4β-ol
• 2,4,6-Trihydroxy-5-[(1R)-1-[(1aβ,4R,4aβ,7aα,7bβ)-1,1,4,7-tetramethyl-4β-hydroxydecahydro-1H-cyclopropa[e]azulene-7α-yl]-3-methylbutyl]isophthalaldehyde
• CHEMBL396609
• HY-N3346
• MacrocarpalA
• FS-10306
• DTXSID70157878
• 5-[(1R)-1-((11S,7R)-7-hydroxy-3,3,7,11-tetramethyltricyclo[6.3.0.0<2,4>]undec-11-yl)-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• 5-[(1R)-1-[(1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-yl]-3-methyl-butyl]-2,4,6-trihydroxy-benzene-1,3-dicarbaldehyde
• 5-((1R)-1-((11S,7R)-7-hydroxy-3,3,7,11-tetramethyltricyclo(6.3.0.0(2,4))undec-11-yl)-3-methylbutyl)-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• AKOS032948754
• CS-0023952
• 2,4,6-Trihydroxy-5-[(1R)-1-[(1abeta,4R,4abeta,7aalpha,7bbeta)-1,1,4,7-tetramethyl-4beta-hydroxydecahydro-1H-cyclopro
• 5-(1R)-1-(1aR,4R,4aR,7S,7aS,7bR)-ecahydro-4-ydroxy-1,1,4,7-etramethyl-1H-ycloprop[e]zulen-7-l]-3-ethylbutyl]-2,4,6-rihydroxy-1,3-enzenedicarboxaldehde; 10-pi-ucarobustol F
• 1,3-Benzenedicarboxaldehyde, 5-[(1R)-1-[(1aR,4R,4aR,7S,7aS,7bR)-decahydro-4-hydroxy-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxy-
• 132951-90-7
• SCHEMBL96208
• 2,4,6-Trihydroxy-5-[(1R)-1-[(1abeta,4R,4abeta,7aalpha,7bbeta)-1,1,4,7-tetramethyl-4beta-hydroxydecahydro-1H-cyclopropa[e]azulene-7alpha-yl]-3-methylbutyl]isophthalaldehyde
• 5-[(1R)-1-[(1AR,4R,4AR,7S,7AS,7BR)-4-HYDROXY-1,1,4,7-TETRAMETHYL-OCTAHYDROCYCLOPROPA[E]AZULEN-7-YL]-3-METHYLBUTYL]-2,4,6-TRIHYDROXYBENZENE-1,3-DICARBALDEHYDE
• DA-65195

• Inchi： 1S/C28H40O6/c1-14(2)11-19(20-24(32)15(12-29)23(31)16(13-30)25(20)33)27(5)9-7-18-22(27)21-17(26(21,3)4)8-10-28(18,6)34/h12-14,17-19,21-22,31-34H,7-11H2,1-6H3/t17-,18-,19+,21-,22-,27-,28-/m1/s1
• InChI Key： IBLPTYJTKWQCDX-MOTAWSDJSA-N
• SMILES： O[C@]1(C)CC[C@H]2C(C)(C)[C@H]2[C@@H]2[C@@](C)([C@H](C3C(=C(C=O)C(=C(C=O)C=3O)O)O)CC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 472.28200
• Monoisotopic Mass: 472.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 6.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 535.7±50.0 °C at 760 mmHg
• Flash Point: 291.8±26.6 °C
• Refractive Index: 1.595
• PSA: 115.06000
• LogP: 5.40760
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids 5,10-cycloaromadendrane sesquiterpenoids